Cas no 1514016-96-6 (2,2-dimethyl-3-(3-methylphenyl)cyclopropylmethanamine)

• Product Name: 2,2-dimethyl-3-(3-methylphenyl)cyclopropylmethanamine
• CAS No: 1514016-96-6
• MF: C₁₃H₁₉N
• MW: 189.29666352272
• CID: 6562539
• PubChem ID: 83483721
• Update Time: 2025-06-15

2,2-dimethyl-3-(3-methylphenyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(3-methylphenyl)cyclopropylmethanamine
• EN300-1841243
• [2,2-dimethyl-3-(3-methylphenyl)cyclopropyl]methanamine
• 1514016-96-6

• Inchi： 1S/C13H19N/c1-9-5-4-6-10(7-9)12-11(8-14)13(12,2)3/h4-7,11-12H,8,14H2,1-3H3
• InChI Key： UJEFOJVVIVRZCI-UHFFFAOYSA-N
• SMILES： NCC1C(C2C=CC=C(C)C=2)C1(C)C

Computed Properties

• Exact Mass: 189.151749610g/mol
• Monoisotopic Mass: 189.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 2,2-dimethyl-3-(3-methylphenyl)cyclopropylmethanamine

Professional Introduction to Compound with CAS No. 1514016-96-6 and Product Name: 2,2-dimethyl-3-(3-methylphenyl)cyclopropylmethanamine

The compound with the CAS number 1514016-96-6 and the product name 2,2-dimethyl-3-(3-methylphenyl)cyclopropylmethanamine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural features and potential biological activities. The intricate architecture of this molecule, characterized by a cyclopropyl core substituted with various alkyl and aryl groups, makes it a promising candidate for further exploration in drug discovery and development.

One of the most striking features of 2,2-dimethyl-3-(3-methylphenyl)cyclopropylmethanamine is its highly substituted cyclopropyl ring. This structural motif is known to impart interesting electronic and steric properties, which can be leveraged to modulate the biological activity of the molecule. The presence of two methyl groups at the 2-position and a phenyl ring at the 3-position further enhances its complexity, offering multiple sites for functionalization and interaction with biological targets.

In recent years, there has been growing interest in cyclopropyl-containing compounds due to their potential as pharmacophores in various therapeutic areas. Studies have shown that molecules incorporating cyclopropyl rings can exhibit potent activity against a range of targets, including enzymes and receptors involved in critical biological pathways. The compound in question, 2,2-dimethyl-3-(3-methylphenyl)cyclopropylmethanamine, is no exception and has been the subject of several preliminary investigations.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The cyclopropyl core can serve as a scaffold for further derivatization, allowing chemists to explore a wide array of structural modifications. This flexibility makes it an attractive candidate for medicinal chemists looking to develop novel therapeutics with tailored properties.

Recent research has highlighted the importance of understanding the three-dimensional structure of molecules in predicting their biological activity. Computational studies have been instrumental in elucidating the conformational preferences of 2,2-dimethyl-3-(3-methylphenyl)cyclopropylmethanamine, providing insights into how its unique geometry might influence its interactions with biological targets. These studies suggest that the compound may adopt multiple conformations, each with distinct binding properties.

The synthesis of 2,2-dimethyl-3-(3-methylphenyl)cyclopropylmethanamine presents several challenges due to its complex structure. However, advances in synthetic methodology have made it increasingly feasible to access such molecules with high purity and yield. Modern techniques such as transition metal-catalyzed reactions have been particularly useful in constructing the cyclopropyl ring and introducing the various substituents.

In addition to its synthetic appeal, 2,2-dimethyl-3-(3-methylphenyl)cyclopropylmethanamine has shown promise in preliminary pharmacological evaluations. Early studies suggest that it may exhibit activity against certain enzymes and receptors relevant to neurological disorders. These findings are particularly exciting given the high unmet medical needs in this therapeutic area. Further investigation is warranted to fully elucidate its pharmacological profile.

The development of new drugs often involves a multi-step process that requires careful optimization of both potency and selectivity. The structural features of 2,2-dimethyl-3-(3-methylphenyl)cyclopropylmethanamine make it an excellent candidate for such optimization efforts. By systematically modifying its substituents, researchers can fine-tune its biological activity to achieve desired therapeutic effects while minimizing off-target interactions.

Another important consideration in drug development is the pharmacokinetic profile of a candidate compound. Studies have begun to investigate how 2,2-dimethyl-3-(3-methylphenyl)cyclopropylmethanamine behaves in vivo, providing valuable data on its absorption, distribution, metabolism, and excretion (ADME). These studies are crucial for assessing whether the compound has the potential to progress into clinical trials.

The future prospects for 2,2-dimethyl-3-(3-methylphenyl)cyclopropylmethanamine are bright, with numerous avenues for further exploration remaining open. Continued research into its biological activity, synthetic methodologies, and pharmacokinetic properties will be essential in determining its ultimate therapeutic potential. As our understanding of this compound grows, so too does our appreciation for its significance in modern pharmaceutical chemistry.